Racemic-(3aS,3bR,6aR,7aS)-5-((benzyloxy)carbonyl)-2-(tert-butoxycarbonyl)decahydro-1H-cyclopenta[1,2-c:3,4-c]dipyrrole-6a-carboxylic acid

• IUPAC Name: (1S,2R,6R,8S)-10-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylmethoxycarbonyl-4,10-diazatricyclo[6.3.0.02,6]undecane-6-carboxylic acid
• InChI: InChI=1S/C23H30N2O6/c1-22(2,3)31-21(29)24-10-16-9-23(19(26)27)14-25(12-18(23)17(16)11-24)20(28)30-13-15-7-5-4-6-8-15/h4-8,16-18H,9-14H2,1-3H3,(H,26,27)/t16-,17+,18-,23+/m1/s1
• InChI Key: NMANLUQNKQTXFI-MIVHDCIWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC3(CN(CC3C2C1)C(=O)OCC4=CC=CC=C4)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2C[C@@]3(CN(C[C@@H]3[C@H]2C1)C(=O)OCC4=CC=CC=C4)C(=O)O
• Molecular Formula: C23H30N2O6
• Molecular Weight: 430.5 g/mol

Description

Racemic-(3aS,3bR,6aR,7aS)-5-((benzyloxy)carbonyl)-2-(tert-butoxycarbonyl)decahydro-1H-cyclopenta[1,2-c:3,4-c]dipyrrole-6a-carboxylic acid is a useful research compound. Its molecular formula is C23H30N2O6 and its molecular weight is 430.501. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound has been a focus in synthetic chemistry, particularly in the synthesis of complex organic molecules. For instance, the work by Gossauer and Weller (1978) on the total synthesis of bile pigments showcases the utility of related racemic structures in synthesizing biologically relevant molecules with intricate configurations (Gossauer & Weller, 1978). Similarly, Ahmad et al. (1992) investigated the inhibition of pig kidney L-aromatic amino acid decarboxylase by 2,3-methano-m-tyrosines, synthesized from related racemic compounds, highlighting their potential in studying enzyme inhibition (Ahmad, Phillips, & Stammer, 1992).

Enantioselective Synthesis and Resolution

Research also extends to the enantioselective synthesis and resolution of racemic mixtures into their enantiomerically pure forms. Zanardi et al. (2008) demonstrated the synthesis of chiral non-racemic structures from racemic precursors, employing diastereoselective aldol-type reactions, which are fundamental in the production of enantiomerically pure pharmaceuticals (Zanardi et al., 2008).

Pharmaceutical Applications

Further, the synthesis of racemic and enantiomerically pure compounds from such precursors is crucial in the development of new pharmaceutical agents. For example, the work by Ishihara et al. (2008) on the kinetic resolution of racemic carboxylic acids via enantioselective esterification underscores the importance of such compounds in synthesizing biologically active substances with high enantiomeric purity (Ishihara, Kosugi, Umemura, & Sakakura, 2008).